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Compound of Interest

Methyl 5-bromobenzo[d]oxazole-
Compound Name:
2-carboxylate

Cat. No.: B1422275

Technical Guide: Methyl 5-
bromobenzo[d]oxazole-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the fundamental physicochemical properties of Methyl
5-bromobenzo[d]oxazole-2-carboxylate, a heterocyclic compound of interest in medicinal
chemistry and materials science.

Core Molecular Attributes

Methyl 5-bromobenzo[d]oxazole-2-carboxylate is a brominated benzoxazole derivative. The
incorporation of the bromine atom and the methyl ester group significantly influences its
electronic properties, reactivity, and potential as a scaffold in drug design.

Molecular Formula and Weight

The key identifiers for this compound are its molecular formula and weight, which are essential
for stoichiometric calculations in synthesis, analytical characterization, and high-throughput
screening.
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Property Value Source
Chemical Formula C9H6BrNO3 [1112]
Molecular Weight 256.05 g/mol [1][2]
CAS Number 954239-61-3 [11[2]

Structural Representation and Logic

The structure of Methyl 5-bromobenzo[d]oxazole-2-carboxylate is foundational to its
chemical behavior. The benzoxazole core is a bicyclic system consisting of a benzene ring
fused to an oxazole ring.

Caption: Chemical structure of Methyl 5-bromobenzo[d]oxazole-2-carboxylate.

Experimental Protocols: A Note on Synthesis

While a detailed synthetic protocol is beyond the scope of this specific guide, the synthesis of
related benzoxazole structures often involves the condensation of a 2-aminophenol with a
carboxylic acid derivative. For instance, the synthesis of a related compound, methyl 2-
aminobenzo[d]oxazole-5-carboxylate, involves the reaction of 2-amino-4-nitrophenol, followed
by reduction and subsequent cyclization with cyanogen bromide.[3] This general principle
highlights the modularity of benzoxazole synthesis, allowing for the introduction of various
substituents to modulate the molecule's properties.

Applications and Relevance in Drug Development

Benzoxazole derivatives are a well-established class of heterocyclic compounds with a broad
spectrum of biological activities. They are often investigated for their potential as:

o Antimicrobial agents: The benzoxazole scaffold is present in several compounds with
antibacterial and antifungal properties.

¢ Anticancer agents: Certain derivatives have shown promise in targeting various cancer cell
lines.
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» Enzyme inhibitors: The rigid, planar structure of the benzoxazole core makes it an attractive
scaffold for designing specific enzyme inhibitors.

The presence of a bromine atom in Methyl 5-bromobenzo[d]oxazole-2-carboxylate can
enhance its biological activity through halogen bonding and by increasing its lipophilicity, which
can improve cell membrane permeability. The methyl ester provides a handle for further
chemical modification, allowing for the generation of libraries of related compounds for
structure-activity relationship (SAR) studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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